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Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Isosamidin is a naturally occurring pyranocoumarin found in the roots of Peucedanum
japonicum, a plant used in traditional medicine.[1] This technical guide provides a
comprehensive overview of the known physical and chemical properties of (-)-lsosamidin, its
biological activities, and the experimental protocols used for its study. This document is
intended to serve as a valuable resource for researchers and professionals in the fields of
natural product chemistry, pharmacology, and drug development.

Physicochemical Properties

While extensive experimental data on all physical properties of (-)-lsosamidin is not readily
available in the public domain, its fundamental chemical characteristics have been established.
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Property Value Source
Molecular Formula C21H2207 PubChem
Molecular Weight 386.4 g/mol PubChem

Not explicitly reported, but
Appearance ] ) ) Inferred
likely a crystalline solid.

Melting Point Not explicitly reported.

Boiling Point Not explicitly reported.

Not explicitly reported. General
solubility for similar coumarins
- suggests potential solubility in
Solubility ) ) Inferred
organic solvents like methanol,
ethanol, chloroform, and ethyl

acetate.

Note: The lack of publicly available experimental data for properties like melting point, boiling
point, and specific solubility highlights an area for further research to fully characterize this
compound.

Spectroscopic Data

The structural elucidation of (-)-lsosamidin has been achieved through various spectroscopic
techniques. Although specific spectral data is not widely published, the general characteristics
are understood based on its pyranocoumarin structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H-NMR: The proton NMR spectrum is expected to show signals corresponding to the
aromatic protons of the coumarin core, protons of the pyran ring, and protons of the ester
side chains.

e 1BC-NMR: The carbon NMR spectrum will display distinct signals for the carbonyl carbon of
the lactone, the aromatic carbons, the carbons of the pyran ring, and the carbons of the ester
groups.
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Infrared (IR) Spectroscopy

The IR spectrum of (-)-lsosamidin is expected to exhibit characteristic absorption bands for its
functional groups, including:

C=0 stretching (lactone): Around 1700-1750 cm~1

C=0 stretching (ester): Around 1735-1750 cm~1

C=C stretching (aromatic): Around 1450-1600 cm~1

C-O stretching: Around 1000-1300 cm™1

Mass Spectrometry (MS)

Mass spectrometry data would confirm the molecular weight of (-)-lsosamidin. The
fragmentation pattern would likely involve the loss of the ester side chains and characteristic
cleavages of the pyranocoumarin ring system.

Experimental Protocols
Isolation of (-)-lsosamidin from Peucedanum japonicum

A general method for the isolation of (-)-lsosamidin from the roots of Peucedanum japonicum
involves the following steps[1]:

o Extraction: The dried and powdered roots are extracted with methanol at room temperature.

» Partitioning: The resulting methanol extract is then successively partitioned with solvents of
increasing polarity, such as n-hexane, chloroform (CHCIs), ethyl acetate (EtOAc), and n-
butanol (n-BuOH). (-)-Isosamidin is expected to be found in one of the less polar fractions,
such as the chloroform or ethyl acetate fraction.

o Chromatographic Separation: Further purification is achieved through chromatographic
techniques, such as column chromatography or high-performance liquid chromatography
(HPLC), to isolate pure (-)-Isosamidin. The specific stationary and mobile phases for optimal
separation have not been detailed in the available literature.
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Isolation workflow for (-)-lsosamidin.

Biological Activity and Signaling Pathways

(-)-Isosamidin has demonstrated significant cytoprotective, anti-glycation, and anti-apoptotic
activities.[1][2] A key area of its biological action is the modulation of the Mitogen-Activated
Protein Kinase (MAPK) signaling pathway in response to cellular stress induced by
methylglyoxal (MGO), a reactive metabolite implicated in diabetic complications.[1][2]

Modulation of the MAPK Signaling Pathway

Methylglyoxal (MGO) is known to induce cellular apoptosis through the activation of MAPK
pathways, including p38 and c-Jun N-terminal kinase (JNK).[1] Pre-treatment with (-)-
Isosamidin has been shown to significantly inhibit the MGO-induced phosphorylation and
activation of both p38 and JNK.[1][2] This suggests that (-)-lsosamidin exerts its cytoprotective
effects by interfering with these pro-apoptotic signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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